Cas no 777887-41-9 (2-(3-methylthiophen-2-yl)azetidine)

• Product Name: 2-(3-methylthiophen-2-yl)azetidine
• CAS No: 777887-41-9
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 553097
• PubChem ID: 45091797
• Update Time: 2025-04-19

2-(3-methylthiophen-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine,2-(3-methyl-2-thienyl)-
• Azetidine, 2-(3-methyl-2-thienyl)- (9CI)
• 2-(3-methylthiophen-2-yl)azetidine
• EN300-1248554
• 777887-41-9
• DTXSID40666907
• AKOS014313154

• Inchi： 1S/C8H11NS/c1-6-3-5-10-8(6)7-2-4-9-7/h3,5,7,9H,2,4H2,1H3
• InChI Key： NRWFHXKAQUTSDB-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CCN1

Computed Properties

• Exact Mass: 153.06133
• Monoisotopic Mass: 153.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines